2-Chloro-2-methylthiolan-3-one
Description
2-Chloro-2-methylthiolan-3-one is a chlorinated thiolanone derivative characterized by a five-membered sulfur-containing ring (thiolane) with a ketone group at position 3 and chloro and methyl substituents at position 2.
Properties
CAS No. |
129314-85-8 |
|---|---|
Molecular Formula |
C5H7ClOS |
Molecular Weight |
150.62 |
IUPAC Name |
2-chloro-2-methylthiolan-3-one |
InChI |
InChI=1S/C5H7ClOS/c1-5(6)4(7)2-3-8-5/h2-3H2,1H3 |
InChI Key |
CWAKDEIGGKBWMC-UHFFFAOYSA-N |
SMILES |
CC1(C(=O)CCS1)Cl |
Synonyms |
3(2H)-Thiophenone, 2-chlorodihydro-2-methyl- |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Reactivity : The chloro substituent in 2-Chloro-2-methylthiolan-3-one increases electrophilicity compared to methoxy or ethyl analogs, making it more reactive in nucleophilic substitution or elimination reactions.
Stability : Methoxy and ethyl substituents (e.g., 2-methoxy-2-methylthiolan-3-one) likely enhance steric and electronic stability relative to the chloro derivative .
Toxicity : Chlorinated compounds (e.g., 5-Chloro-2-methyl-4-isothiazolin-3-one in –3) often require stringent safety measures (gloves, eye protection) due to irritant properties, suggesting similar precautions for 2-Chloro-2-methylthiolan-3-one .
Comparison with Chlorinated Heterocycles
5-Chloro-2-methyl-4-isothiazolin-3-one (CAS 26172-55-4)
- Structure: Contains an isothiazolinone ring (sulfur and nitrogen) with chloro and methyl groups.
- Applications : Widely used as a biocide in industrial and consumer products .
- Safety Profile : Requires PPE (chemical-resistant gloves, respiratory protection) due to acute toxicity and environmental hazards .
- Key Difference: The isothiazolinone core differs from thiolanone in ring structure and electronic properties, leading to distinct biological and chemical behaviors.
1-Chloro-2-methyl-2-propanol (CAS 558-42-9)
- Structure : A chlorinated alcohol with a tertiary carbon.
- Reactivity: Less electrophilic than thiolanones; undergoes dehydration or esterification.
- Safety: Causes skin/eye irritation but lacks the ketone-driven reactivity of thiolanones .
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